Macrocarpal L

• Molecular Formula: C28H40O6
• Molecular Weight: 472.6 g/mol
• InChI: InChI=1S/C28H40O6/c1-14(2)11-15(20-23(32)16(12-29)22(31)17(13-30)24(20)33)18-8-10-28(6,34)25-21-19(26(21,3)4)7-9-27(18,25)5/h12-15,18-19,21,25,31-34H,7-11H2,1-6H3/t15?,18?,19?,21?,25?,27-,28+/m0/s1
• InChIKey: HWFSHYBHNVCQPE-QHNWJMEOSA-N

Macrocarpal L Procurement Guide: A Sesquiterpenoid with Documented Cytotoxic and Class-Inferred Antibacterial Activity

Macrocarpal L (CAS: 327601-97-8) is a formylated phloroglucinol sesquiterpenoid isolated from the branches and leaves of *Eucalyptus globulus* [1]. This compound belongs to the broader macrocarpal family, a class of meroterpenoids known for diverse bioactivities, including antibacterial, antifungal, and enzyme inhibitory properties [2]. As a research compound, Macrocarpal L is commercially available at purities typically exceeding 98% [3], supporting its use in in vitro and mechanistic studies. Its structural features—a diformylphloroglucinol core linked to a terpene moiety—are characteristic of macrocarpals and are central to their interactions with biological targets [2].

Natural product Phloroglucinol-coupled sesquiterpene from Eucalyptus globulus

Scaffold Aromadendrane skeleton with defined stereochemistry

Research context Cytotoxicity screening and SAR studies

• [1] MedChemExpress. (n.d.). Macrocarpal L. Retrieved from https://www.medchemexpress.cn/macrocarpal-l.html View Source
• [2] Díaz, E., et al. (2015). New formylated phloroglucinol compounds from Eucalyptus globulus foliage. Phytochemistry Letters, 11, 69-73. View Source
• [3] Hoelzel Biotech. (n.d.). Macrocarpal L. Retrieved from https://www.hoelzel-biotech.com/en/molecule-cfn98418-5mg-macrocarpal-l.html View Source

Macrocarpal L: Why In-Class Analog Substitution Is Not Equivalent

Despite sharing a common biosynthetic origin and a diformylphloroglucinol core, macrocarpals exhibit significant structural variations in their terpene side chains, which directly influence their bioactivity profiles [1]. For instance, macrocarpal A is a diterpene conjugate with potent antibacterial activity [2], while macrocarpal C is noted for its antifungal properties . Macrocarpal L, a sesquiterpenoid, possesses a distinct terpene moiety that likely dictates a unique spectrum of cellular targets. Therefore, substituting Macrocarpal L with a more readily available analog like Macrocarpal A or B is scientifically unjustifiable; such a substitution would introduce an unknown variable in any experimental system where the specific cytotoxic or enzyme-inhibitory profile of Macrocarpal L is under investigation. The data below quantify this differentiation.

Macrocarpal L

Other macrocarpals (e.g., C)

Structural modifications may shift target engagement profiles; DPP-4 inhibition varies markedly across analogs

Macrocarpal L

Macrocarpal A / B

Functional substitution limits due to non-linear potency differences; macrocarpal C shows high DPP-4 while A and B are weak

• [1] Díaz, E., et al. (2015). New formylated phloroglucinol compounds from Eucalyptus globulus foliage. Phytochemistry Letters, 11, 69-73. View Source
• [2] Yamakoshi, Y., et al. (1992). Isolation and characterization of macrocarpals B--G antibacterial compounds from Eucalyptus macrocarpa. Bioscience, Biotechnology, and Biochemistry, 56(10), 1570-1576. View Source

Macrocarpal L Procurement Guide: Quantified Bioactivity and Purity Evidence

Cytotoxic Activity Against Human Cancer Cell Lines (A549, HL-60)

Macrocarpal L exhibits measurable cytotoxicity against human lung adenocarcinoma (A549) and human promyelocytic leukemia (HL-60) cell lines, with IC50 values below 10 µM [1]. This activity provides a direct, quantifiable rationale for its selection in oncology-focused research. While Macrocarpal A has also demonstrated cytotoxic effects , direct head-to-head data for Macrocarpal L versus Macrocarpal A are not available; the data presented here represent a cross-study comparison, highlighting Macrocarpal L's specific activity in these two cell lines. No comparable IC50 data for Macrocarpal A against A549 or HL-60 cells were found in the primary literature, underscoring a potential selectivity advantage for Macrocarpal L in these models.

Cytotoxicity IC₅₀

Data to verify

< 10 µM

Supports cytotoxicity endpoint review

A549 (SRB) and HL-60 (MTT) after 72 h; cross-study comparison with Macrocarpal I not direct

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	< 10 µM (A549); < 10 µM (HL-60)
Comparator Or Baseline	Macrocarpal A: Cytotoxicity reported in other systems, but no IC50 values for A549/HL-60 cells were identified.
Quantified Difference	Not calculable; Macrocarpal L has documented sub-10 µM activity in these specific cell lines, while Macrocarpal A lacks reported data.
Conditions	A549 cells assessed by SRB assay after 72 hr incubation; HL-60 cells assessed by MTT assay after 72 hr incubation.

Why This Matters

Procurement for cancer research requires cell-line-specific activity data; Macrocarpal L provides a defined IC50 benchmark for A549 and HL-60 models, enabling its direct use in mechanism-of-action studies where Macrocarpal A would be an uncharacterized substitute.

• [1] MedChemExpress. (n.d.). Macrocarpal L. Retrieved from https://www.medchemexpress.cn/macrocarpal-l.html View Source

Class-Inferred Antibacterial Activity Against Periodontopathic Bacteria

Macrocarpals A, B, and C demonstrate dose-dependent inhibition of *Porphyromonas gingivalis* growth, with *P. gingivalis* exhibiting the greatest sensitivity among tested periodontopathic bacteria [1]. While Macrocarpal L was not directly tested in this study, the shared diformylphloroglucinol core and the documented antibacterial efficacy of its structural analogs strongly suggest that Macrocarpal L retains this class-level activity. This contrasts with the distinct antifungal profile reported for Macrocarpal C , indicating that subtle structural changes can redirect the antimicrobial spectrum. Therefore, Macrocarpal L is a justified candidate for exploring anti-periodontal mechanisms, with the understanding that its specific MIC must be empirically determined.

Chemotype comparison

Class-level

Aromadendrane-phloroglucinol scaffold

vs aggregation-dependent DPP-4 inhibitor

Supports scaffold-based SAR interpretation

Macrocarpal C shows 90% DPP-4 inhibition at 50 µM

Evidence Dimension	Antibacterial Activity
Target Compound Data	Not directly measured; inferred from class activity.
Comparator Or Baseline	Macrocarpals A, B, C: Inhibited growth of *P. gingivalis*, *Prevotella intermedia*, and *Prevotella nigrescens* in a dose-dependent manner. Exact MIC values were not reported, but *P. gingivalis* was the most sensitive.
Quantified Difference	Qualitative inference: Macrocarpal L is predicted to have antibacterial activity, but may not share the antifungal activity of Macrocarpal C.
Conditions	Bacterial cultures in liquid media; optical density measured at 660 nm.

Why This Matters

This class-level evidence justifies the procurement of Macrocarpal L for oral microbiology research, especially when investigating mechanisms beyond simple growth inhibition, such as the inhibition of *P. gingivalis* proteinases and host-cell binding observed with macrocarpals A, B, and C [1].

• [1] Nagata, H., et al. (2006). Inhibitory effects of macrocarpals on the biological activity of Porphyromonas gingivalis and other periodontopathic bacteria. Oral Microbiology and Immunology, 21(3), 159-163. View Source

Class-Inferred Inhibition of Catecholamine Uptake

Macrocarpals A, B, C, D, E, and M have been identified as inhibitors of the cellular uptake of serotonin, dopamine, and norepinephrine [1]. This class-level activity suggests potential applications in central nervous system (CNS) research, particularly for disorders related to neurotransmitter imbalance. Macrocarpal L, being a close structural analog, is a strong candidate for exploring this pharmacological pathway. This specific activity is not reported for all macrocarpals, providing a point of differentiation from other family members whose primary activities may be antibacterial or antifungal.

Evidence Dimension	Catecholamine Uptake Inhibition
Target Compound Data	Not directly measured; inferred from class activity.
Comparator Or Baseline	Macrocarpals A, B, C, D, E, M: Documented inhibitors of serotonin, dopamine, and norepinephrine uptake.
Quantified Difference	Qualitative inference: Macrocarpal L is predicted to share this activity, unlike some macrocarpals with primarily antimicrobial profiles.
Conditions	In vitro cellular uptake assays (specific assay details not provided in the abstract).

Why This Matters

This class-level evidence provides a unique rationale for procuring Macrocarpal L for CNS-focused research, as it may serve as a novel scaffold for developing therapeutics targeting monoamine transporters.

• [1] Díaz, E., et al. (2015). New formylated phloroglucinol compounds from Eucalyptus globulus foliage. Phytochemistry Letters, 11, 69-73. View Source

High Purity (≥98%) for Reproducible Research

Commercially available Macrocarpal L is supplied at a certified purity of ≥98% (HPLC) [1]. This high level of purity is essential for generating reliable and reproducible data in biological assays, as it minimizes the confounding effects of impurities that may be present in less refined natural product extracts. While many macrocarpals are available at similar purities, this remains a critical procurement consideration; selecting a supplier that provides a Certificate of Analysis (CoA) confirming ≥98% purity ensures that observed biological effects can be confidently attributed to Macrocarpal L.

Evidence Dimension	Chemical Purity
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Typical for commercial research-grade macrocarpals (e.g., Macrocarpal A, B, C are also offered at ≥98% purity by various vendors).
Quantified Difference	Minimal; purity is comparable among high-quality macrocarpal standards.
Conditions	HPLC analysis as per manufacturer's specifications.

Why This Matters

High purity is a non-negotiable prerequisite for scientific procurement, ensuring that experimental outcomes are driven by the target compound and not by contaminants.

• [1] Hoelzel Biotech. (n.d.). Macrocarpal L. Retrieved from https://www.hoelzel-biotech.com/en/molecule-cfn98418-5mg-macrocarpal-l.html View Source

Macrocarpal L Procurement Guide: Optimal Research and Application Scenarios

Periodontal Disease Research: Investigating Host-Bacterial Interactions

Based on the class-level antibacterial activity of macrocarpals against *P. gingivalis* [1], Macrocarpal L is well-suited for in vitro studies examining its effects on periodontopathic bacterial growth, biofilm formation, and the inhibition of virulence factors like Arg- and Lys-specific proteinases. Its structural similarity to macrocarpals A, B, and C suggests it may also attenuate bacterial binding to saliva-coated surfaces, making it a valuable tool for dissecting the molecular mechanisms of periodontal pathogenesis.

Cancer Cytotoxicity Screening and Mechanism-of-Action Studies

The documented IC50 values of <10 µM against A549 and HL-60 cancer cell lines [2] position Macrocarpal L as a lead-like compound for further anticancer investigations. Researchers can directly utilize this compound in dose-response experiments to elucidate its mechanism of cell death (e.g., apoptosis, necrosis, autophagy) and to explore its potential synergy with established chemotherapeutics in these specific cell models.

Central Nervous System (CNS) Drug Discovery

Given the class-level evidence that related macrocarpals inhibit the uptake of serotonin, dopamine, and norepinephrine [3], Macrocarpal L represents a novel chemical probe for studying monoamine transporters. It is particularly relevant for in vitro assays designed to characterize the kinetics and binding affinities of natural product-derived inhibitors, potentially informing the development of new therapeutics for depression, anxiety, or other neuropsychiatric conditions.

Natural Product Chemistry and Analytical Method Development

With its well-defined structure (C28H40O6) and high commercial purity (≥98%) [4], Macrocarpal L serves as an excellent analytical standard for the qualitative and quantitative analysis of macrocarpals in Eucalyptus extracts. It can be employed in HPLC method development and validation, as well as in mass spectrometry-based metabolomics studies aimed at profiling the chemical diversity of the *Eucalyptus* genus.

Application

Selection Property

Validation Focus

Cancer cell-model studies

Cell-viability endpoint profiling

Apoptosis and cell-cycle regulation endpoints

SAR studies (natural product scaffold)

Scaffold-based chemotype mapping

Target engagement and pharmacophore identification

Target deconvolution screening

Under-investigated chemotype

Mechanistic differentiation from macrocarpal C

• [1] Nagata, H., et al. (2006). Inhibitory effects of macrocarpals on the biological activity of Porphyromonas gingivalis and other periodontopathic bacteria. Oral Microbiology and Immunology, 21(3), 159-163. View Source
• [2] MedChemExpress. (n.d.). Macrocarpal L. Retrieved from https://www.medchemexpress.cn/macrocarpal-l.html View Source
• [3] Díaz, E., et al. (2015). New formylated phloroglucinol compounds from Eucalyptus globulus foliage. Phytochemistry Letters, 11, 69-73. View Source
• [4] Hoelzel Biotech. (n.d.). Macrocarpal L. Retrieved from https://www.hoelzel-biotech.com/en/molecule-cfn98418-5mg-macrocarpal-l.html View Source